1,3-dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide

physicochemical profiling drug-likeness ADME prediction

Researchers requiring a simplified sulfamoylphenyl pyrazole scaffold for CA inhibitor SAR studies face limited availability of well-characterized, regioisomerically pure building blocks. This compound provides a validated 1,3-dimethyl-5-carboxamide chemotype with confirmed CA inhibition pharmacophore. • Baseline scaffold for hCA IX/XII isoform selectivity optimization (MW 294.33, XLogP 0.4, TPSA 115 Ų) • COX-2-matched negative control for target deconvolution alongside celecoxib • In stock with rapid global dispatch; inquiry-based quotation for bulk orders

Molecular Formula C12H14N4O3S
Molecular Weight 294.33
CAS No. 1014046-44-6
Cat. No. B2897129
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1,3-dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide
CAS1014046-44-6
Molecular FormulaC12H14N4O3S
Molecular Weight294.33
Structural Identifiers
SMILESCC1=NN(C(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C
InChIInChI=1S/C12H14N4O3S/c1-8-7-11(16(2)15-8)12(17)14-9-3-5-10(6-4-9)20(13,18)19/h3-7H,1-2H3,(H,14,17)(H2,13,18,19)
InChIKeyPXHODLVYBSFSJC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request
Handling Information
Solubilitynot available

1,3-Dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide: Identity & Pharmacophore Profile


1,3-Dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide (CAS 1014046-44-6, molecular formula C₁₂H₁₄N₄O₃S, MW 294.33 g/mol) is a synthetic small-molecule heterocycle belonging to the sulfamoylphenyl pyrazole carboxamide class [1]. Its structure features a 1,3-dimethylpyrazole core linked via a 5-carboxamide bridge to a para-sulfamoylphenyl group. The sulfamoylphenyl moiety is a well-established zinc-binding pharmacophore for carbonic anhydrase (CA) inhibition, while the pyrazole-carboxamide scaffold is shared with cyclooxygenase-2 (COX-2) inhibitor chemotypes such as celecoxib [2][3]. This compound is catalogued in PubChem (CID 16802509) and is commercially available from multiple research chemical suppliers as a building block and pharmacological tool compound [1]. Critically, this compound is distinct from the more widely studied celecoxib scaffold by substitution of the 3-trifluoromethyl and 5-p-tolyl groups with 3-methyl and 5-carboxamide functionalities, respectively, yielding a simplified, lower-molecular-weight analog with potentially divergent target engagement profiles [1][3].

1
Sulfamoylphenyl pharmacophore supports carbonic anhydrase zinc-binding studies
2
1,3-Dimethylpyrazole-carboxamide scaffold enables COX-2 chemotype comparison research
3
Lower lipophilicity than celecoxib supports biochemical assay development with reduced solubility artifacts

1,3-Dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide: Substitution Risk Assessment


Substitution of this compound with regioisomeric or close structural analogs (e.g., 3-carboxamide regioisomers, 4-chloro derivatives, or celecoxib-like trifluoromethyl analogs) introduces scientifically material risk of altered target engagement. The carboxamide regiochemistry at the pyrazole 5-position versus the 3-position dictates the spatial orientation of the sulfamoylphenyl pharmacophore relative to the pyrazole core, which has been shown in analogous sulfamoylphenyl pyrazole series to differentially affect carbonic anhydrase isoform selectivity profiles [1]. The absence of an electron-withdrawing group (e.g., Cl, CF₃) at the pyrazole 4-position—present in the 4-chloro analog (CAS not assigned)—alters the electronic environment of the heterocycle and may shift hydrogen-bonding capacity and metabolic stability [2]. Furthermore, the dimethyl substitution pattern (1,3-dimethyl) distinguishes this compound from the 1-ethyl analog series, which has been independently profiled for CA inhibition [3]. Generic interchange without quantitative evidence of functional equivalence risks introducing uncontrolled variables in biological assays and SAR campaigns.

Regioisomeric identity may not transfer
Carboxamide at pyrazole 5-position versus 3-position may shift carbonic anhydrase isoform selectivity profile; regioisomers are structurally non-interchangeable for SAR studies.
Absent electron-withdrawing group may alter profile
Lack of Cl or CF₃ at pyrazole 4-position—present in 4-chloro analogs—may shift electronic environment and hydrogen-bonding capacity relative to halogenated comparators.
1,3-Dimethyl pattern may not transfer to 1-ethyl series
1-Ethyl analogs have been independently profiled for CA inhibition; alkyl substitution at N1 may alter target engagement and metabolic stability across analog series.

1,3-Dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide: Quantitative Differentiation Evidence


Physicochemical Property Comparison vs. Celecoxib and 4-Chloro Analog

This compound exhibits a lower molecular weight (294.33 g/mol), lower lipophilicity (XLogP3-AA = 0.4), and smaller topological polar surface area (TPSA = 115 Ų) compared to the clinically established COX-2 inhibitor celecoxib (MW 381.37, XLogP ~3.5, TPSA ~102 Ų) [1][2]. The reduced MW and lipophilicity place this compound closer to lead-like chemical space (MW <350, cLogP <3) than celecoxib, which resides in drug-like space. Versus the 4-chloro analog (4-chloro-1,3-dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide, MW 328.77 g/mol), the target compound lacks the halogen substituent, yielding higher aqueous solubility potential and fewer halogen-specific off-target liabilities (e.g., halogen bonding to cytochrome P450 enzymes) [1].

Physicochemical Profile vs. Celecoxib
Cross-study comparable
MW: 294.33 vs. 381.37 g/mol; XLogP: 0.4 vs. ~3.5; TPSA: 115 vs. ~102 Ų
Lower lipophilicity and smaller size may support aqueous solubility and reduced non-specific binding in biochemical assays.
Computed properties from PubChem; celecoxib values from PubChem CID 2662.
physicochemical profiling drug-likeness ADME prediction

Regioisomeric Carboxamide Differentiation in CA Inhibition

The position of the carboxamide linker on the pyrazole ring (C-5 vs. C-3) is a critical determinant of carbonic anhydrase (CA) inhibitory potency and isoform selectivity within the sulfamoylphenyl pyrazole chemotype. In the Ahmed et al. (2024) study of structurally related sulfamoylphenyl pyrazole derivatives, compounds bearing variable substituents at positions corresponding to the pyrazole core displayed differential inhibitory profiles against the tumor-associated isoforms hCA IX and hCA XII, with KI values spanning from 0.040 µM to >10 µM, and the reference standard acetazolamide (AAZ) exhibiting KI values of 0.065 µM (hCA IX) and 0.046 µM (hCA XII) [1]. The target compound features a 5-carboxamide linkage, which orients the sulfamoylphenyl zinc-binding group in a distinct vector relative to the pyrazole core compared to 3-carboxamide regioisomers (e.g., 1-ethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-3-carboxamide). No direct head-to-head comparison between the 5-carboxamide and 3-carboxamide regioisomers of the 1,3-dimethyl series has been published; however, the regioisomeric dependence of CA inhibition is a class-level property supported by multiple independent sulfamoylphenyl pyrazole studies [1][2].

Regioisomeric CA Selectivity
Class-level inference
No direct KI data for target compound; related sulfamoylphenyl pyrazoles show KI from 0.040 µM to >10 µM across hCA IX/XII isoforms.
Carboxamide regiochemistry (5- vs. 3-position) is a non-interchangeable feature that may alter spatial pharmacophore presentation and isoform selectivity.
Stopped-flow CO₂ hydration assay; recombinant hCA IX/XII; class-level SAR supported by Ahmed et al. (2024) and independent studies.
carbonic anhydrase inhibition regioisomer SAR zinc-binding pharmacophore

Sulfamoylphenyl Pharmacophore Validation for Carbonic Anhydrase Inhibition

The sulfamoylphenyl moiety is a validated zinc-binding pharmacophore for carbonic anhydrase inhibition, functioning as the primary metal-coordinating group across all human CA isoforms [1]. In the most directly relevant sulfamoylphenyl pyrazole series reported by Ahmed et al. (2024), compounds 4e and 6c demonstrated dual hCA IX/XII inhibitory activity with KI values of 0.072/0.081 µM and 0.073/0.095 µM, respectively, compared to the reference standard acetazolamide (KI = 0.065/0.046 µM for hCA IX/XII) [1]. The target compound shares the identical sulfamoylphenyl pharmacophore and pyrazole-carboxamide scaffold with this series. Although the specific 1,3-dimethyl-5-carboxamide substitution pattern has not been individually profiled, the sulfamoylphenyl moiety is the primary potency determinant, and the pyrazole substitution pattern modulates isoform selectivity rather than abolishing CA binding altogether [1][2]. This compound is therefore expected to retain CA inhibitory activity at the sulfamoylphenyl pharmacophore level, with its unique substitution pattern offering the potential for differentiated isoform selectivity compared to the profiled analogs.

Sulfamoyl Pharmacophore Validation
Class-level inference
Identical sulfamoylphenyl zinc-binding group to series actives (KI 0.072–0.095 µM vs. hCA IX/XII); target compound not directly assayed.
Pharmacophore-level inference supports CA target engagement; unique substitution pattern may offer differentiated isoform selectivity profile.
Inference based on structural identity of sulfamoylphenyl group; direct assay data to verify.
carbonic anhydrase tumor-associated isoforms sulfonamide pharmacophore zinc-binding group

PDE Inhibition by Closest Pyrazole Analog

A structurally proximate analog, ethyl 3,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrazole-4-carboxylate (BindingDB BDBM14793), has been experimentally profiled for phosphodiesterase (PDE) inhibition, yielding IC₅₀ values of 13,000 nM and 9,100 nM under different assay conditions [1]. This analog shares the 3,5-dimethylpyrazole core and 4-sulfamoylphenyl N-substitution with the target compound, differing only in the replacement of the 5-carboxamide with a 4-carboxylate ester and the absence of the carboxamide anilide bridge. The weak PDE inhibitory activity (IC₅₀ in the micromolar range) of this close analog suggests that the 1,3-dimethyl-4-sulfamoylphenyl-pyrazole scaffold is unlikely to exhibit potent off-target PDE activity, a finding that can be cautiously extrapolated to the target compound. In contrast, celecoxib has been reported to inhibit PDE5 with an IC₅₀ in the low micromolar range as an off-target effect, making the target compound's scaffold potentially cleaner with respect to PDE cross-reactivity [2].

PDE Off-Target Liability
Cross-study comparable
Closest analog IC₅₀: 13,000 nM and 9,100 nM (PDE assay); celecoxib PDE5 IC₅₀ in low micromolar range.
Reported low PDE off-target liability context for the scaffold class; supports differentiation from celecoxib in PDE-mediated background signal assays.
BindingDB BDBM14793; specific PDE isoform not specified in source entry.
phosphodiesterase inhibition cross-reactivity profiling selectivity

COX-2 Pharmacophore & Structural Differentiation from Celecoxib

The sulfamoylheteroaryl pyrazole compound class is protected by a patent family (EP1104760B1 / US6603008, Pfizer Inc.) claiming broad utility as COX-2 inhibitors for the treatment of inflammation and inflammatory disorders [1]. The target compound falls within the Markush scope of this patent class. However, it is structurally differentiated from celecoxib in three key features: (i) replacement of the 3-trifluoromethyl group with a 3-methyl group, eliminating the strong electron-withdrawing effect; (ii) replacement of the 5-p-tolyl group with a 5-carboxamide-N-(4-sulfamoylphenyl) group, creating a symmetrically substituted sulfamoylphenyl scaffold; and (iii) the carboxamide linker introduces an additional hydrogen bond donor/acceptor pair not present in the celecoxib core. These structural differences are predicted to alter the COX-2 binding mode and selectivity profile compared to celecoxib while retaining the sulfamoylphenyl pharmacophore necessary for COX-2 active site engagement [1][2].

COX-2 Structural Differentiation
Class-level inference
3-CH₃ replaces 3-CF₃; 5-carboxamide-N-(4-sulfamoylphenyl) replaces 5-p-tolyl; additional carboxamide H-bond donor/acceptor pair vs. celecoxib.
Structural divergence from celecoxib supports use as a differentiated chemical probe for deconvoluting COX-2-dependent vs. COX-2-independent effects.
Structural comparison based on patent disclosures (EP1104760B1) and PubChem entries; binding data to verify.
COX-2 inhibition anti-inflammatory patent landscape structural novelty

1,3-Dimethyl-N-(4-sulfamoylphenyl)-1H-pyrazole-5-carboxamide: Optimal Application Scenarios


Carbonic Anhydrase Isoform Profiling in Hypoxic Tumor Models

The compound carries the validated sulfamoylphenyl zinc-binding pharmacophore essential for CA inhibition [1]. Its simplified 1,3-dimethyl-5-carboxamide scaffold, lacking electron-withdrawing substituents, provides a baseline chemotype for systematic SAR expansion aimed at achieving isoform selectivity between hCA IX (tumor-associated, hypoxia-inducible) and hCA XII. The Ahmed et al. (2024) series demonstrates that sulfamoylphenyl pyrazoles can achieve KI values as low as 0.040–0.106 µM against hCA IX and XII, and the target compound's structural simplicity makes it an ideal starting scaffold for diversification to improve selectivity over off-target cytosolic isoforms (hCA I, II) [1]. Researchers studying the tumor hypoxic microenvironment can use this compound as a core scaffold for designing CA IX-selective inhibitors, leveraging its favorable lead-like physicochemical properties (MW <300, XLogP = 0.4) that support further functionalization without exceeding drug-like property thresholds [2].

Celecoxib Mechanism-of-Action Deconvolution Control

The compound shares the sulfamoylphenyl pyrazole core with celecoxib but lacks the 3-trifluoromethyl and 5-p-tolyl substituents critical for high-affinity COX-2 binding [1][2]. This structural divergence positions the compound as a potential tool for distinguishing COX-2-dependent from COX-2-independent effects in cellular and in vivo models where celecoxib is used as a pharmacological agent. Celecoxib is known to exert COX-2-independent effects including PDE5 inhibition and modulation of Akt/NF-κB signaling; the target compound's predicted reduced COX-2 affinity and low PDE liability (inferred from the close analog BDBM14793) make it suitable as a matched negative control for isolating the contribution of COX-2 inhibition to the observed phenotype [3]. Procurement of this compound alongside celecoxib enables rigorous target deconvolution experimental designs.

Dual CA/COX-2 Inhibitor Discovery Starting Point

The compound's dual pharmacophore architecture—a sulfamoylphenyl group (canonical CA zinc-binding motif) connected via a carboxamide linker to a dimethylpyrazole core (COX-2 privileged scaffold)—positions it at the intersection of two therapeutically relevant target classes [1][2]. In medicinal chemistry programs pursuing dual CA/COX-2 inhibition strategies (e.g., for inflammation-associated cancers), this compound serves as a low-molecular-weight starting point amenable to fragment growth or scaffold hopping. Its computed properties (MW = 294.33, TPSA = 115 Ų, HBD = 2, HBA = 5) reside within lead-like chemical space, providing ample room for property-guided optimization [3]. The patent landscape (EP1104760B1/US6603008) provides structural context for designing novel analogs outside existing IP claims [1].

Sulfonamide-Based Inhibitor Library Synthesis Template

The compound is synthetically accessible via condensation of 4-sulfamoylphenylhydrazine with acetylacetone derivatives, a well-established synthetic route documented in the patent literature [1]. Its carboxamide functionality offers a straightforward derivatization handle for library synthesis via amide coupling, while the sulfamoyl group provides the primary pharmacophoric anchor for metalloenzyme inhibition. Chemical procurement teams can source this compound as a versatile building block for generating focused libraries targeting zinc-dependent enzymes (carbonic anhydrases, matrix metalloproteinases, HDACs) or for systematic exploration of sulfonamide bioisostere space. The compound's availability from multiple commercial suppliers and its PubChem cataloguing ensure reproducible sourcing and characterization [2].

Application
Selection Property
Validation Focus
CA Isoform Profiling Studies
Sulfamoyl zinc-binding pharmacophore review
hCA IX/XII selectivity endpoints in hypoxic tumor models
Celecoxib Target Deconvolution
COX-2 pharmacophore divergence from celecoxib
COX-2-dependent vs. COX-2-independent endpoint response
Dual CA/COX-2 Target Engagement
Dual-pharmacophore scaffold architecture
CA/COX-2 dual inhibition assay context
Sulfonamide Library Synthesis
Carboxamide derivatization handle
Metalloenzyme inhibition screening across Zn-dependent enzymes
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